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Compound of Interest
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Welcome to the technical support center for Cereclor™ (chlorinated paraffins). This guide is

designed for researchers and scientists to provide answers to frequently asked questions and

to offer troubleshooting assistance for optimizing the concentration of Cereclor™ for effective

flame retardancy in your polymer formulations.

Frequently Asked Questions (FAQs)
Q1: How does Cereclor™ function as a flame retardant?

A1: Cereclor™, a chlorinated paraffin, primarily functions in the gas phase of the combustion

cycle. When the polymer is exposed to heat, Cereclor™ decomposes and releases hydrogen

chloride (HCl) gas.[1][2] This gas acts as a free radical scavenger in the flame, interrupting the

exothermic chain reactions of combustion.[2][3][4] This process cools the system and reduces

the supply of flammable gases, ultimately suppressing the flame.[4] Additionally, some

chlorinated paraffins can promote the formation of a protective char layer on the material's

surface, which acts as a barrier to heat and mass transfer, further inhibiting combustion.[5]

Q2: What are the key factors to consider when selecting a Cereclor™ grade for my

application?

A2: The selection of an appropriate Cereclor™ grade depends on several factors:

Chlorine Content: Higher chlorine content generally leads to better flame retardancy.[6]

Grades with approximately 70% chlorine are often used for dedicated flame-retardant
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applications.[7][8]

Carbon Chain Length: The chain length of the paraffin affects its physical properties, such as

viscosity and volatility, as well as its compatibility with the host polymer.[7][9] Long-chain

grades (C18 and above) are often used in rigid plastics, while mid-chain (C14-17) or short-

chain (C10-13) grades are used in more flexible applications.[7][8]

Polymer Compatibility: Cereclor™ has limited compatibility with some polymers.[1] It is

crucial to select a grade that is compatible with your polymer system to avoid issues like

migration or "blooming."

Physical Properties: The viscosity and volatility of the Cereclor™ grade will impact the

processing and final properties of your material.[2][10]

Q3: Can Cereclor™ be used in combination with other additives?

A3: Yes, Cereclor™ is often used with synergistic additives to enhance its flame-retardant

efficacy.[11] The most common synergist is antimony trioxide (Sb₂O₃).[1][12] The antimony

trioxide reacts with the released HCl to form antimony oxychlorides and trichloride, which are

even more effective at quenching the flame's radical reactions. Other synergists like zinc borate

may also be used.[1]

Q4: What is the dual functionality of Cereclor™ in PVC formulations?

A4: In Polyvinyl Chloride (PVC) formulations, Cereclor™ acts as both a secondary plasticizer

and a flame retardant.[1][13][14] While primary plasticizers are added to make PVC flexible,

they can compromise its inherent flame resistance.[1] Cereclor™ helps to restore and

enhance the flame retardancy while also contributing to the flexibility of the final product.[2][13]

Data Presentation
Table 1: Typical Properties of Selected Cereclor™
Grades
This table summarizes the typical properties of various Cereclor™ grades to aid in selection.

Note that specific values may vary slightly between batches.
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Grade
Carbon
Chain
Length

Chlorine
Content (%
w/w)

Viscosity
(SUS at
100°F)

Density
(g/ml at
25°C)

Primary
Use

Cereclor™

42[15]
>C20 42 8670 1.16

Plasticizer

and FR in

paints,

sealants, and

adhesives.

Cereclor™

S40[16]
C14-C17 45 300 -

Plasticizer

and FR in

coatings,

adhesives,

and PVC.

Cereclor™

E50[17]
C14-C17 50 820 1.22

Extreme

pressure

additive in

lubricants.

Cereclor™

S52[14]
C14-C17 51.7 1441 1.26

Secondary

plasticizer

and FR in

PVC, paints,

and sealants.

Cereclor™

S56[18]
C14-C17 55.75 7058 1.31

Plasticizer

and FR in

coatings,

adhesives,

and sealants.

Cereclor™

S58[19]
C14-C17 58.15 13606 1.36

Plasticizer

and FR in

sealants,

adhesives,

and coatings.
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Table 2: Illustrative Example of Cereclor™ Concentration
Effect on Flame Retardancy in a Flexible PVC
Formulation
The following table provides an illustrative example of how increasing the concentration of a

suitable Cereclor™ grade (e.g., a mid-chain with >50% chlorine) might affect the flame

retardancy of a flexible PVC compound. Actual results will vary based on the specific

formulation.

Cereclor™ Conc.
(phr)

Synergist (Sb₂O₃)
(phr)

Limiting Oxygen
Index (LOI) (%)

UL 94 Rating (3
mm)

0 3 25 V-2

10 3 28 V-1

20 3 32 V-0

30 3 35 V-0

*phr: parts per hundred rubber/resin

Troubleshooting Guide
Q: My formulation is not achieving the desired flame retardancy rating (e.g., UL 94 V-0). What

should I do?

A: If you are experiencing poor flame retardant performance, consider the following steps:

Increase Cereclor™ Concentration: The most direct approach is to incrementally increase

the loading level of Cereclor™.

Check Chlorine Content: Ensure you are using a Cereclor™ grade with a sufficiently high

chlorine content for your application's requirements. For high performance, grades with over

50% chlorine are recommended.[1]

Incorporate a Synergist: If you are not already doing so, adding a synergist like antimony

trioxide (Sb₂O₃) can dramatically improve flame retardant efficiency.[11][12]
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Evaluate Dispersion: Poor dispersion of Cereclor™ and other additives in the polymer

matrix can lead to inconsistent performance. Review your compounding process to ensure

uniform mixing.

Re-evaluate Polymer Formulation: High levels of flammable primary plasticizers or other

additives can counteract the effect of the flame retardant.[1] You may need to adjust the

overall formulation.

Q: I'm observing negative effects on the physical properties of my polymer, such as reduced

thermal stability or discoloration. What could be the cause?

A: These issues can arise from the interaction of Cereclor™ with the polymer and other

additives, especially at high processing temperatures.

Thermal Stability: Chlorinated paraffins can decompose at high temperatures (prolonged

heating above 70°C or short periods above 200°C), liberating hydrogen chloride (HCl).[20]

This can degrade the polymer. Consider using a Cereclor™ grade with higher thermal

stability or adding thermal stabilizers to your formulation. The combination of chlorinated

paraffins and antimony trioxide can sometimes negatively affect thermal stability.[1]

Discoloration: The release of HCl during processing can cause discoloration. Ensure your

processing temperatures are as low as feasible and consider using acid scavengers or

improved stabilizer packages.

Mechanical Properties: As a secondary plasticizer, Cereclor™ can alter the mechanical

properties of the polymer.[10] You may need to rebalance the ratio of primary and secondary

plasticizers to achieve the desired hardness, flexibility, and tensile strength.

Q: My Cereclor™ seems to be migrating to the surface of the material over time

(blooming/leaching). How can I prevent this?

A: Migration is typically a result of poor compatibility or oversaturation of the plasticizer in the

polymer matrix.[1]

Check Compatibility: Ensure the chosen Cereclor™ grade is compatible with your polymer.

Long-chain chlorinated paraffins generally have lower migration tendencies than short-chain

versions.
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Optimize Concentration: Reduce the concentration of Cereclor™ to a level below the

saturation point of the polymer. You may need to find a balance between flame retardancy

and the prevention of migration.

Use a Higher Molecular Weight Grade: Higher molecular weight (longer chain) chlorinated

paraffins are less prone to migration.

Experimental Protocols
Limiting Oxygen Index (LOI) Test (ASTM D2863)
The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture

that will support the flaming combustion of a material.[21][22][23] A higher LOI value indicates

better flame resistance.

Methodology:

Sample Preparation: Prepare a sample of the material with standard dimensions (typically

80-150 mm long, 10 mm wide, and 4 mm thick).[21]

Apparatus Setup: Place the sample vertically in a glass chimney.

Gas Flow: Introduce a mixture of oxygen and nitrogen into the bottom of the chimney at a

controlled flow rate.

Ignition: Ignite the top of the sample with a pilot flame.

Observation: Observe the sample's burning behavior. The flame must remain burning for at

least 3 minutes or consume 5 cm of the sample's length.[21]

Oxygen Concentration Adjustment: Adjust the oxygen concentration in the gas mixture and

repeat the test until the minimum concentration that supports combustion is found. This

concentration is the LOI value.

UL 94 Vertical Burn Test
The UL 94 test is one of the most common methods for assessing the flammability of plastic

materials.[21]
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Methodology:

Sample Preparation: Prepare rectangular bar samples of a specified thickness (e.g., 3 mm).

Apparatus Setup: Clamp the sample vertically.

First Flame Application: Apply a controlled blue flame (20 mm high) to the bottom edge of the

sample for 10 seconds and then remove it.[21]

Record T1: Measure the afterflame time (T1), which is the time the sample continues to

flame after the ignition source is removed.

Second Flame Application: Immediately after the flame extinguishes, reapply the ignition

flame for another 10 seconds.

Record T2 and T3: Measure the second afterflame time (T2) and the afterglow time (T3).

Classification: Classify the material's performance (V-0, V-1, or V-2) based on the afterflame

times, afterglow time, and whether flaming drips ignite a cotton patch placed below the

sample. A V-0 rating indicates the highest level of flame retardancy under this standard.

Cone Calorimetry (ASTM E1354)
Cone calorimetry is a small-scale test that measures various combustion parameters, providing

detailed information about the fire behavior of a material.[21]

Methodology:

Sample Preparation: Prepare a flat sample of the material (typically 100 mm x 100 mm).

Apparatus Setup: Place the sample horizontally in the test apparatus.

Heat Exposure: Expose the sample to a controlled level of radiant heat from a conical heater.

Data Collection: Throughout the test, continuously measure parameters such as:

Time to ignition

Heat Release Rate (HRR)
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Total Heat Released (THR)

Mass loss rate

Smoke production

Analysis: Analyze the collected data to characterize the material's fire performance. A lower

peak Heat Release Rate and lower smoke production are indicative of better flame

retardancy.

Visualizations
Experimental Workflow
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Formulation & Compounding

Testing & Analysis

Optimization Loop

Define Base Polymer
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Compound Material
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Prepare Test Specimens
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Optimized Formulation
Achieved

  Yes

Adjust Formulation:
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- Cereclor Grade

  No

Click to download full resolution via product page

Caption: Workflow for optimizing Cereclor™ concentration for flame retardancy.
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Issue:
Poor Flame Retardancy

Is a synergist
(e.g., Sb₂O₃) being used?

Action: Add Synergist
(e.g., 3-5 phr Sb₂O₃)

No

What is the Cereclor™
Chlorine Content?

Yes

Re-test Formulation

Action: Switch to a
higher %Cl grade (>50%)

< 50%

Is the Cereclor™
concentration optimized?

> 50%

Action: Incrementally
increase concentration

No

Yes
(Consider other formulation

components)

Click to download full resolution via product page

Caption: Decision tree for troubleshooting poor flame retardant performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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